Tetramethyl 5',5'-dimethyl-6'-propyl-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate

• Molecular Formula: C27H29NO8S3
• Molecular Weight: 591.7 g/mol
• IUPAC Name: tetramethyl 5',5'-dimethyl-6'-propylspiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate
• InChI: InChI=1S/C27H29NO8S3/c1-8-13-28-15-12-10-9-11-14(15)16-21(26(28,2)3)37-18(23(30)34-5)17(22(29)33-4)27(16)38-19(24(31)35-6)20(39-27)25(32)36-7/h9-12H,8,13H2,1-7H3
• InChI Key: WJCDCQNTGGZZGM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2C3=C(C1(C)C)SC(=C(C34SC(=C(S4)C(=O)OC)C(=O)OC)C(=O)OC)C(=O)OC

Description

2’,3’,4,5-TETRAMETHYL 5’,5’-DIMETHYL-6’-PROPYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of 2’,3’,4,5-TETRAMETHYL 5’,5’-DIMETHYL-6’-PROPYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE involves multiple steps, each requiring specific reaction conditions and reagents. The synthetic route typically starts with the preparation of the core structure, followed by the introduction of various functional groups through a series of chemical reactions. Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may lead to the formation of quinoline derivatives, while reduction reactions may yield dihydroquinoline compounds.

Scientific Research Applications

2’,3’,4,5-TETRAMETHYL 5’,5’-DIMETHYL-6’-PROPYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE has a wide range of scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with biomolecules. In medicine, it could be investigated for its potential therapeutic properties. In industry, it may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the context in which the compound is used. For example, in a biological setting, it may interact with enzymes or receptors, leading to a specific biological response. In a chemical reaction, it may act as a catalyst or reactant, facilitating the transformation of other molecules.

Comparison with Similar Compounds

Compared to other similar compounds, 2’,3’,4,5-TETRAMETHYL 5’,5’-DIMETHYL-6’-PROPYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE stands out due to its unique combination of functional groups and structural features. Similar compounds include 1,2,4,5-tetramethylbenzene and 3-hexene, 2,2,5,5-tetramethyl-, which share some structural similarities but differ in their specific functional groups and overall structure .